N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide

• IUPAC Name: N-[2-[(3,4-dichlorophenyl)methylsulfanyl]ethyl]-2-[(4-nitrophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C18H18Cl2N2O3S2/c19-16-6-3-14(9-17(16)20)11-26-8-7-21-18(23)12-27-10-13-1-4-15(5-2-13)22(24)25/h1-6,9H,7-8,10-12H2,(H,21,23)
• InChI Key: INWMIFWFGFIDEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSCC(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C18H18Cl2N2O3S2
• Molecular Weight: 445.4 g/mol

Description

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide, also known as DNTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DNTB belongs to the class of thiol-reactive compounds, which are known to interact with cysteine residues in proteins and modulate their function.

Mechanism of Action

The mechanism of action of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide is based on its ability to interact with cysteine residues in proteins and modulate their function. Cysteine residues are important in protein structure and function, and their modification can lead to changes in protein activity and localization. This compound is a thiol-reactive compound that can form covalent bonds with cysteine residues, leading to changes in protein structure and function. This mechanism of action has been implicated in the anti-cancer, neuroprotective, and anti-infective effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in various cell types and animal models. These effects include the induction of apoptosis, inhibition of angiogenesis, protection against oxidative stress and inflammation, and inhibition of bacterial and viral growth. This compound has also been shown to modulate the activity of specific enzymes and proteins, including histone deacetylases and protein disulfide isomerases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide in lab experiments is its ability to specifically target cysteine residues in proteins, which can lead to changes in protein activity and function. This specificity can be useful in identifying the role of specific cysteine residues in protein function and disease pathogenesis. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experimental systems. Additionally, the covalent modification of cysteine residues by this compound can be irreversible, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide, including the identification of specific cysteine residues and proteins that are targeted by this compound, the development of more selective and less toxic thiol-reactive compounds, and the evaluation of the therapeutic potential of this compound in various disease models. Additionally, the use of this compound in combination with other therapeutic agents may enhance its efficacy and reduce potential toxicity. Overall, the potential therapeutic applications of this compound make it an important area of research for the development of new treatments for cancer, neurodegenerative disorders, and infectious diseases.

Scientific Research Applications

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and infectious diseases. In cancer research, this compound has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative disorders, this compound has been shown to protect neurons from oxidative stress and inflammation, which are key factors in the pathogenesis of these diseases. In infectious diseases, this compound has been shown to inhibit the growth of bacteria and viruses by targeting specific enzymes and proteins.